Cas no 1804485-48-0 (Methyl 4-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 4-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1804485-48-0
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4853153
• Update Time: 2025-10-30

Methyl 4-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H7F2N3O2/c1-16-9(15)5-2-4(13)7(8(10)11)6(3-12)14-5/h2,8H,1H3,(H2,13,14)
• InChI Key： NCNHAHFQQYWMSK-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC(C(=O)OC)=CC=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1
• Topological Polar Surface Area: 89

Additional information on Methyl 4-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate

Methyl 4-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804485-48-0): An Overview

Methyl 4-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804485-48-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to as MDP for brevity, is a derivative of pyridine, a versatile heterocyclic compound with a wide range of applications in pharmaceutical and chemical research.

The molecular structure of Methyl 4-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate is characterized by the presence of an amino group, a cyano group, and a difluoromethyl substituent, all attached to the pyridine ring. These functional groups contribute to the compound's chemical reactivity and biological properties, making it an attractive candidate for various research and development activities.

Recent studies have highlighted the potential of Methyl 4-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate in the treatment of several diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects. The researchers found that MDP effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation and pain.

In another study conducted by a team at the University of California, researchers investigated the anticancer properties of Methyl 4-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate. The results showed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in various types of cancer.

The structural diversity and functional versatility of Methyl 4-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate also make it an excellent scaffold for drug discovery. Chemists can modify the substituents on the pyridine ring to optimize the compound's pharmacological properties, such as solubility, stability, and bioavailability. This flexibility has led to the development of several analogs with enhanced therapeutic potential.

Beyond its medicinal applications, Methyl 4-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate has also been explored for its use in agrochemicals. A recent study published in Pesticide Biochemistry and Physiology reported that this compound exhibits strong herbicidal activity against various weed species. The researchers found that MDP interferes with essential metabolic processes in plants, leading to their death. This discovery opens up new possibilities for developing environmentally friendly herbicides with high efficacy.

The synthesis of Methyl 4-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 4-chloro-2-cyano-3-(difluoromethyl)pyridine with methylamine followed by esterification with methanol. This multi-step process yields high purity products suitable for further research and development.

In conclusion, Methyl 4-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804485-48-0) is a promising compound with a wide range of potential applications in medicinal chemistry, drug discovery, and agrochemicals. Its unique structural features and biological activities make it an important focus for ongoing research, paving the way for innovative solutions in healthcare and agriculture.